Cas no 927803-13-2 (3-{[(oxolan-2-yl)methoxy]methyl}aniline)

• Product Name: 3-{[(oxolan-2-yl)methoxy]methyl}aniline
• CAS No: 927803-13-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4665717
• Update Time: 2025-06-21

3-{[(oxolan-2-yl)methoxy]methyl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-(((Tetrahydrofuran-2-yl)methoxy)methyl)aniline
• 3-{[(oxolan-2-yl)methoxy]methyl}aniline

• Inchi： 1S/C12H17NO2/c13-11-4-1-3-10(7-11)8-14-9-12-5-2-6-15-12/h1,3-4,7,12H,2,5-6,8-9,13H2
• InChI Key： POJRATSCRJVQEK-UHFFFAOYSA-N
• SMILES： C1CCOC1COCC1C=CC=C(N)C=1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.4±22.0 °C at 760 mmHg
• Flash Point: 188.0±29.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-{[(oxolan-2-yl)methoxy]methyl}aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{[(oxolan-2-yl)methoxy]methyl}aniline

3-{[(oxolan-2-yl)methoxy]methyl}aniline (CAS No. 927803-13-2): A Comprehensive Overview

The compound 3-{[(oxolan-2-yl)methoxy]methyl}aniline, identified by the CAS registry number CAS No. 927803-13-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an aniline moiety substituted at the third position with a methoxy group attached to a methylene chain, further connected to an oxolane ring. The presence of the oxolane (tetrahydrofuran) ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-{[(oxolan-2-yl)methoxy]methyl}aniline. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this molecule with high precision. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and selectivity of these reactions. Moreover, the incorporation of green chemistry principles in the synthesis process has made the production of this compound more environmentally friendly.

The structural features of 3-{[(oxolan-2-yl)methoxy]methyl}aniline make it an attractive candidate for applications in drug discovery. The aniline group is known for its ability to act as a hydrogen bond donor, which is crucial for interactions with biological targets such as enzymes and receptors. The oxolane ring introduces a rigid structure that can enhance the molecule's stability and bioavailability. Recent studies have explored the potential of this compound as a lead molecule in the development of new therapeutic agents targeting neurodegenerative diseases and cancer.

In addition to its pharmaceutical applications, 3-{[(oxolan-2-yl)methoxy]methyl}aniline has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The latest research on CAS No. 927803-13-2 has also focused on its role as an intermediate in complex molecule synthesis. Its ability to undergo various functional group transformations makes it a versatile building block for constructing more intricate molecular architectures. For instance, recent work has highlighted its utility in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties.

In terms of environmental considerations, studies have been conducted to assess the biodegradability and ecological impact of 3-{[(oxolan-2-yl)methoxy]methyl}aniline. These investigations are crucial for ensuring that its use in industrial applications does not pose risks to ecosystems or human health. Preliminary results suggest that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully understand its environmental fate.

The future outlook for CAS No. 927803-13-2 is bright, with ongoing research exploring its potential in diverse fields such as catalysis, sensors, and drug delivery systems. Its unique combination of structural features and functional groups positions it as a key molecule in advancing both fundamental and applied chemical sciences.